Cas no 648449-10-9 (6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)-)

6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)- structure
648449-10-9 structure
Product name:6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)-
CAS No:648449-10-9
MF:C14H15N3O
MW:241.2884
CID:414175
PubChem ID:57469644

6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)-
    • 4-(piperidin-1-yl)quinazoline-6-carbaldehyde
    • 4-piperidin-1-ylquinazoline-6-carbaldehyde
    • FT-0759322
    • SCHEMBL2882279
    • DTXSID10726769
    • 648449-10-9
    • Inchi: InChI=1S/C14H15N3O/c18-9-11-4-5-13-12(8-11)14(16-10-15-13)17-6-2-1-3-7-17/h4-5,8-10H,1-3,6-7H2
    • InChI Key: CKKSNLZKPPCKQA-UHFFFAOYSA-N
    • SMILES: C1CCN(CC1)C2=NC=NC3=C2C=C(C=C3)C=O

Computed Properties

  • Exact Mass: 241.12165
  • Monoisotopic Mass: 241.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.1Ų

Experimental Properties

  • PSA: 46.09

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